Benzyl 6-(acetylthio)hexanoate

• Molecular Formula: C15H20O3S
• Molecular Weight: 280.4 g/mol
• IUPAC Name: benzyl 6-acetylsulfanylhexanoate
• InChI: InChI=1S/C15H20O3S/c1-13(16)19-11-7-3-6-10-15(17)18-12-14-8-4-2-5-9-14/h2,4-5,8-9H,3,6-7,10-12H2,1H3
• InChI Key: RZFAEWCXVSYUJE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCCCCCC(=O)OCC1=CC=CC=C1

Description

Benzyl 6-(acetylthio)hexanoate is a useful research compound. Its molecular formula is C15H20O3S and its molecular weight is 280.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Referring to FIG. 40, to a solution of 6-(acetylthio)hexanoic acid (3 g, 15.8 mmol) in CH3CN (80 mL) were added K2CO3 (4.3 g, 31.6 mmol) and benzyl bromide (2.68 g, 15.8 mmol). The reaction mixture was stirred at room temperature overnight and ethyl acetate (200 mL) and water (100 mL) were added. The organic layer was separated, dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography to give the title compound (2.2 g, 50% yield) as a yellow oil.